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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766 Get Quote

The proper disposal of Calcitriol-13C3 is governed by the toxicological properties of the parent

compound, Calcitriol. Calcitriol-13C3 is a stable isotope-labeled compound, meaning it is not

radioactive.[1] Therefore, no special precautions related to radioactivity are required for its

disposal.[1][2] The disposal procedure must focus on mitigating the high toxicity of Calcitriol.

Hazard Profile of Calcitriol: Calcitriol is a highly potent and toxic compound. It is classified as

fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[3] It is also suspected of

damaging fertility or the unborn child and is known to cause damage to organs through

prolonged or repeated exposure.[3] Due to its high toxicity, it must be handled and disposed of

as hazardous chemical waste, following all applicable regulations.[4]

Quantitative Toxicity Data
The following table summarizes the acute toxicity data for Calcitriol.

Route of
Administration

Species
LD50 (Lethal Dose,
50%)

Reference

Oral Rat 620 µg/kg [3]

Oral Mouse 1,350 µg/kg [3]

Subcutaneous Rat 66 µg/kg [3]

Subcutaneous Mouse 145 µg/kg [3]

Intraperitoneal Mouse 1,900 µg/kg [3]
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Proper Disposal Protocol for Calcitriol-13C3
This protocol provides a step-by-step guide for the safe disposal of Calcitriol-13C3 waste,

including pure compound, contaminated labware (e.g., pipette tips, vials), and contaminated

personal protective equipment (PPE).

Step 1: Personnel Protection
Required PPE: Always handle Calcitriol-13C3 and its waste in a well-ventilated area,

preferably within a chemical fume hood.[5] Wear appropriate personal protective equipment

(PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Protective lab coat or clothing

Safety goggles or face shield

Approved respiratory protection if handling outside a fume hood or if dust generation is

possible.

Step 2: Waste Segregation and Collection
Designated Waste Container: All waste contaminated with Calcitriol-13C3 must be collected

in a designated, leak-proof, and sealable hazardous waste container.[5]

Segregation: Do not mix Calcitriol-13C3 waste with general laboratory waste or other non-

hazardous materials.[1]

Sharps: Any contaminated sharp objects should be placed in a separate, rigid sharps

container designed for hazardous chemical waste.[2]

Step 3: Labeling
Clear Identification: The waste container must be clearly labeled as "Hazardous Waste" and

include the following information:

Chemical Name: "Calcitriol-13C3 Waste"
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Hazard Pictograms: Skull and Crossbones (Acute Toxicity), Health Hazard.[3]

Signal Word: "Danger"

Hazard Statements: "Fatal if swallowed, in contact with skin or if inhaled."

Step 4: Decontamination
Work Surfaces: Thoroughly decontaminate all work surfaces and equipment that may have

come into contact with Calcitriol-13C3. Use an appropriate cleaning agent and collect all

cleaning materials (e.g., wipes) as hazardous waste.

PPE Removal: Remove contaminated clothing and PPE immediately, taking care to avoid

skin contact.[3] Dispose of all contaminated PPE in the designated hazardous waste

container.

Step 5: Storage
Secure Storage: Keep the sealed waste container in a designated, secure, and well-

ventilated storage area, away from incompatible materials. The area should be accessible

only to authorized personnel.

Step 6: Final Disposal
Professional Disposal: Arrange for the collection and disposal of the waste through a certified

hazardous waste management company.[1]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal environmental regulations.[4]

Prohibition: Under no circumstances should Calcitriol-13C3 waste be disposed of down the

drain or in the regular trash, as this can lead to environmental contamination.[3][5]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/71820m.pdf
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/71820m.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://hmdb.ca/system/metabolites/msds/000/001/494/original/HMDB01903.pdf?1358893702
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/71820m.pdf
https://www.chemicalbook.com/msds/Calcitriol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Handling & Storage

Final Disposal

Critical Prohibition

Generate Calcitriol-13C3 Waste

Wear Full PPE
(Gloves, Coat, Goggles, Respirator)

Segregate Waste into a
Designated, Labeled Container

Decontaminate Surfaces
& Equipment

After handling

DO NOT Dispose in
General Trash or Drain

Store Sealed Container
in Secure Area

Contact Certified
Hazardous Waste Vendor

Complete Waste Manifest
& Documentation

Waste Removed for
Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Calcitriol-13C3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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